Cas no 704913-85-9 (3-ethylfuran-2-carboxylic acid)

• Product Name: 3-ethylfuran-2-carboxylic acid
• CAS No: 704913-85-9
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD19229286
• CID: 1743761
• PubChem ID: 11194378
• Update Time: 2025-05-25

3-ethylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 3-ethyl-
• 3-ethyl-2-Furancarboxylic acid
• SCHEMBL867113
• CS-0243272
• 3-ethylfuran-2-carboxylicAcid
• AT17161
• EN300-261765
• 704913-85-9
• Z1205495479
• 3-ethylfuran-2-carboxylic Acid
• DA-23646
• AKOS006376710
• 3-ethylfuran-2-carboxylic acid

• MDL： MFCD19229286
• Inchi： 1S/C7H8O3/c1-2-5-3-4-10-6(5)7(8)9/h3-4H,2H2,1H3,(H,8,9)
• InChI Key： QFTPOFZMJXKRRR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(=O)O)CC

Computed Properties

• Exact Mass: 140.047344113g/mol
• Monoisotopic Mass: 140.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 227.6±20.0 °C at 760 mmHg
• Flash Point: 91.4±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-ethylfuran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-ethylfuran-2-carboxylic acid

Comprehensive Overview of 3-Ethylfuran-2-carboxylic Acid (CAS No. 704913-85-9): Properties, Applications, and Industry Insights

3-Ethylfuran-2-carboxylic acid (CAS No. 704913-85-9) is a specialized organic compound belonging to the furan carboxylic acid family. This heterocyclic molecule features a furan ring substituted with an ethyl group at the 3-position and a carboxylic acid functional group at the 2-position. Its unique structural characteristics make it valuable in pharmaceutical research, agrochemical development, and specialty chemical synthesis. The compound's molecular formula is C₇H₈O₃, with a molecular weight of 140.14 g/mol.

Recent interest in furan derivatives has surged due to their versatility in drug discovery programs. Researchers are particularly focused on heterocyclic building blocks like 3-ethylfuran-2-carboxylic acid for designing novel bioactive molecules. The compound's balanced lipophilicity, conferred by the ethyl substituent, enhances its potential as a pharmacophore in medicinal chemistry. Analytical studies using HPLC and NMR spectroscopy confirm its high purity (>98%) in commercial samples, meeting the stringent requirements of pharmaceutical applications.

The synthesis of 704913-85-9 typically involves multi-step organic transformations starting from furfural derivatives. Modern green chemistry approaches have optimized production methods to reduce environmental impact while maintaining yield efficiency. This aligns with current industry trends toward sustainable chemical manufacturing, a topic frequently searched by professionals in chemical databases and academic forums. The compound's physicochemical properties—including solubility in common organic solvents and thermal stability up to 180°C—make it suitable for various reaction conditions.

In material science applications, 3-ethylfuran-2-carboxylate derivatives show promise as precursors for functional polymers with tailored electronic properties. The furan ring's electron-rich nature contributes to interesting charge transport characteristics, relevant to organic semiconductor research. These applications connect with growing interest in bio-based materials, a trending topic in sustainable technology discussions across scientific platforms.

Quality control protocols for CAS 704913-85-9 emphasize rigorous spectroscopic characterization and chromatographic analysis. Reputable suppliers provide detailed certificates of analysis including residual solvent content, heavy metal limits, and microbiological testing data—information highly valued by quality assurance professionals searching for GMP-compliant intermediates. Proper storage recommendations (typically 2-8°C under inert atmosphere) ensure long-term stability of this acid-sensitive compound.

The commercial availability of 3-ethylfuran-2-carboxylic acid has expanded significantly to meet demand from contract research organizations and academic laboratories. Current market analyses indicate growing procurement of this fine chemical through specialized chemical distribution platforms, reflecting broader industry shifts toward digital procurement solutions. Safety data sheets emphasize standard organic acid handling procedures, with particular attention to pH-neutralization protocols during waste disposal.

Emerging research explores the compound's potential in flavor and fragrance applications, where furan derivatives contribute characteristic roasted notes. This intersects with consumer interest in natural-identical aroma compounds, a frequently searched topic in food technology circles. Regulatory status evaluations confirm the material's compliance with major chemical inventories (TSCA, REACH) for research and development purposes.

Advanced computational chemistry studies have modeled the electronic structure of 704913-85-9, providing insights into its reactivity patterns that guide synthetic applications. These theoretical approaches complement experimental data, addressing common researcher queries about structure-activity relationships in heterocyclic systems. The compound's hydrogen bonding capacity and dipole moment (calculated at 2.1 Debye) influence its molecular interactions in various chemical environments.

Future developments may explore enzymatic synthesis routes for 3-ethylfuran-2-carboxylic acid, responding to industry demand for biocatalytic processes. Such innovations would align with sustainable chemistry principles while potentially improving the compound's stereochemical purity for chiral applications. These prospects make this furan derivative a compound of continuing interest across multiple scientific disciplines.